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An In-depth Exploration of Dipeptidyl Peptidase 7 (DPP7) Expression Patterns Across Human

Tissues, Methodologies for its Detection, and its Role in Key Signaling Pathways.

This technical guide provides a comprehensive overview of the expression patterns of

Dipeptidyl Peptidase 7 (DPP7) in various human tissues. Tailored for researchers, scientists,

and drug development professionals, this document synthesizes quantitative data, details

experimental protocols for DPP7 detection, and visualizes its involvement in critical signaling

pathways.

Quantitative Expression Analysis of DPP7
DPP7, also known as Dipeptidyl Peptidase II (DPPII) or Quiescent Cell Proline Dipeptidase

(QPP), is an intracellular serine protease. Understanding its expression levels across different

tissues is crucial for elucidating its physiological functions and its potential as a therapeutic

target.
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Transcriptomic data from the Genotype-Tissue Expression (GTEx) project provides a broad

overview of DPP7 gene expression across a wide array of human tissues. The data, measured

in Transcripts Per Million (TPM), indicates varying levels of DPP7 mRNA, suggesting tissue-

specific roles.
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Tissue Median TPM

Brain - Cerebellum 25.8

Pituitary 24.1

Brain - Frontal Cortex (BA9) 19.5

Testis 18.9

Adrenal Gland 17.5

Thyroid 16.8

Lung 15.2

Spleen 14.9

Prostate 14.5

Kidney - Cortex 13.7

Small Intestine - Terminal Ileum 12.9

Colon - Transverse 12.1

Heart - Atrial Appendage 11.8

Esophagus - Mucosa 11.5

Stomach 11.2

Liver 10.9

Skin - Sun Exposed (Lower leg) 9.8

Pancreas 9.5

Muscle - Skeletal 8.7

Adipose - Subcutaneous 8.1

Whole Blood 7.6

Data sourced from the GTEx Portal.[1][2][3] TPM values are approximate medians and serve

for comparative purposes.
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Protein Expression Levels
Proteomic analyses provide a direct measure of the functional molecules within a cell. Data

from mass spectrometry-based proteomics databases, such as ProteomicsDB and PaxDb,

offer insights into DPP7 protein abundance across various human tissues.[4][5][6][7][8] These

studies indicate that DPP7 is a ubiquitously expressed protein, with cytoplasmic localization in

most tissues.[9]
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Tissue Abundance (ppm)
Staining Intensity
(Immunohistochemistry)

Liver High
Strong cytoplasmic granular

positivity in hepatocytes

Kidney High
Medium to strong cytoplasmic

positivity in renal tubules

Spleen High
Medium cytoplasmic positivity

in red pulp

Lymph Node High
Medium cytoplasmic positivity

in germinal center cells

Tonsil High
Medium cytoplasmic positivity

in germinal center cells

Bone Marrow Medium
Medium cytoplasmic positivity

in hematopoietic cells

Brain Medium
Low to medium cytoplasmic

positivity in neurons

Heart Medium
Low to medium cytoplasmic

positivity in cardiomyocytes

Lung Medium

Medium cytoplasmic positivity

in pneumocytes and

macrophages

Colon Medium
Medium cytoplasmic positivity

in glandular cells

Small Intestine Medium
Medium cytoplasmic positivity

in glandular cells

Stomach Medium
Medium cytoplasmic positivity

in glandular cells

Pancreas Medium
Low to medium cytoplasmic

positivity in exocrine glands
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Testis Medium
Medium cytoplasmic positivity

in Sertoli and Leydig cells

Ovary Low
Low cytoplasmic positivity in

stromal cells

Skin Low
Low cytoplasmic positivity in

keratinocytes and fibroblasts

Adipose Tissue Low
Low cytoplasmic positivity in

adipocytes

Protein abundance is a relative measure compiled from various proteomics datasets.[10][11]

[12] Immunohistochemistry data is based on qualitative assessments from The Human Protein

Atlas.

Experimental Protocols for DPP7 Detection
Accurate and reliable detection of DPP7 is fundamental for research and clinical applications.

The following sections provide detailed methodologies for immunohistochemistry and Western

blotting.

Immunohistochemistry (IHC) Protocol for Paraffin-
Embedded Tissues
This protocol outlines the steps for detecting DPP7 protein in formalin-fixed, paraffin-embedded

(FFPE) human tissue sections.[9][13][14][15][16]

2.1.1. Reagents and Materials

Xylene

Ethanol (100%, 95%, 80%, 70%)

Deionized water

Phosphate-Buffered Saline (PBS)
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Antigen Retrieval Buffer (e.g., 10 mM Sodium Citrate, pH 6.0)

Hydrogen Peroxide (3%)

Blocking Buffer (e.g., 5% normal goat serum in PBS)

Primary Antibody: Anti-DPP7 antibody

Secondary Antibody: HRP-conjugated anti-rabbit/mouse IgG

DAB (3,3'-Diaminobenzidine) substrate kit

Hematoxylin

Mounting Medium

2.1.2. Procedure

Deparaffinization and Rehydration:

Immerse slides in xylene (2 changes, 5 minutes each).[15]

Immerse in 100% ethanol (2 changes, 3 minutes each).

Immerse in 95% ethanol (1 change, 3 minutes).

Immerse in 80% ethanol (1 change, 3 minutes).

Immerse in 70% ethanol (1 change, 3 minutes).

Rinse with deionized water.

Antigen Retrieval:

Immerse slides in Antigen Retrieval Buffer and heat to 95-100°C for 10-20 minutes.[9]

Allow slides to cool to room temperature.

Rinse with PBS (3 changes, 5 minutes each).
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Peroxidase Blocking:

Incubate slides with 3% hydrogen peroxide for 10 minutes to block endogenous

peroxidase activity.

Rinse with PBS (3 changes, 5 minutes each).

Blocking:

Incubate slides with Blocking Buffer for 1 hour at room temperature.

Primary Antibody Incubation:

Dilute the anti-DPP7 primary antibody in blocking buffer to its optimal concentration.

Incubate slides with the primary antibody overnight at 4°C in a humidified chamber.

Secondary Antibody Incubation:

Rinse with PBS (3 changes, 5 minutes each).

Incubate slides with the HRP-conjugated secondary antibody for 1 hour at room

temperature.

Detection:

Rinse with PBS (3 changes, 5 minutes each).

Incubate slides with DAB substrate solution until the desired brown color develops.[9]

Rinse with deionized water.

Counterstaining:

Counterstain with hematoxylin for 1-2 minutes.[9]

Rinse with deionized water.

Dehydration and Mounting:
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Dehydrate slides through graded ethanol solutions (70%, 80%, 95%, 100%).[9]

Clear in xylene and mount with mounting medium.[9]

Tissue Preparation Staining Finalization
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& Rehydration Antigen Retrieval Peroxidase Blocking Blocking Primary Antibody

(anti-DPP7)
Secondary Antibody
(HRP-conjugated) Detection (DAB) Counterstaining
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& Mounting Microscopy
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Immunohistochemistry (IHC) Workflow

Western Blot Protocol
This protocol details the detection of DPP7 in protein lysates from cells or tissues.[4][5][16][17]

[18]

2.2.1. Reagents and Materials

Lysis Buffer (e.g., RIPA buffer with protease inhibitors)

BCA Protein Assay Kit

Laemmli Sample Buffer

SDS-PAGE gels

Running Buffer

Transfer Buffer

PVDF or Nitrocellulose membrane

Blocking Buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary Antibody: Anti-DPP7 antibody
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Secondary Antibody: HRP-conjugated anti-rabbit/mouse IgG

Chemiluminescent Substrate (ECL)

Tris-Buffered Saline with Tween-20 (TBST)

2.2.2. Procedure

Sample Preparation:

Lyse cells or homogenize tissue in Lysis Buffer on ice.

Centrifuge to pellet cellular debris and collect the supernatant.

Determine protein concentration using a BCA assay.

Mix protein lysate with Laemmli Sample Buffer and heat at 95-100°C for 5 minutes.

SDS-PAGE:

Load equal amounts of protein (20-30 µg) per lane of an SDS-PAGE gel.

Run the gel until the dye front reaches the bottom.

Protein Transfer:

Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[18]

Blocking:

Incubate the membrane in Blocking Buffer for 1 hour at room temperature with gentle

agitation.[17]

Primary Antibody Incubation:

Dilute the anti-DPP7 primary antibody in blocking buffer.

Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.[4]
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Secondary Antibody Incubation:

Wash the membrane with TBST (3 changes, 10 minutes each).[18]

Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room

temperature.[18]

Detection:

Wash the membrane with TBST (3 changes, 10 minutes each).[18]

Incubate the membrane with chemiluminescent substrate (ECL) according to the

manufacturer's instructions.

Image the blot using a chemiluminescence detection system.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 19 Tech Support

https://www.bosterbio.com/protocol-and-troubleshooting/western-blot-protocol
https://www.bosterbio.com/protocol-and-troubleshooting/western-blot-protocol
https://www.bosterbio.com/protocol-and-troubleshooting/western-blot-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Blotting

Detection

Sample Preparation
(Lysis & Quantification)

SDS-PAGE

Protein Transfer

Blocking

Primary Antibody
(anti-DPP7)

Secondary Antibody
(HRP-conjugated)

Chemiluminescent
Detection

Imaging

Click to download full resolution via product page

Western Blot Workflow
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DPP7 in Signaling Pathways
DPP7 plays significant roles in cellular processes, including lymphocyte survival and the tumor

microenvironment.

Regulation of Lymphocyte Quiescence and Apoptosis
In quiescent lymphocytes, DPP7 is involved in maintaining the resting state. Inhibition of DPP7

in these cells leads to inappropriate cell cycle entry and subsequent apoptosis.[19][20] This

process is characterized by the degradation of cell cycle inhibitors p27 and p130, and the

upregulation of the proto-oncogene c-Myc.[19]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 19 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2991601/
https://pubmed.ncbi.nlm.nih.gov/20817072/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2991601/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quiescent Lymphocyte

DPP7 Inhibition

DPP7 (Active)

p27 / p130
(High)

maintains

c-Myc
(Low)

inhibits

Quiescence Maintained

DPP7 (Inhibited)

p27 / p130
(Degraded)

leads to

c-Myc
(Upregulated)

removes inhibition

Apoptosis

induces

DPP7 Inhibitor

Click to download full resolution via product page

DPP7's Role in Lymphocyte Apoptosis
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Promotion of an Immunosuppressive Tumor
Microenvironment
In the context of cancer, particularly colorectal cancer, DPP7 is highly expressed in tumor-

associated macrophages (TAMs).[21][22] DPP7 promotes fatty acid oxidation (FAO) in these

cells by interacting with and stabilizing Carnitine Palmitoyltransferase 1A (CPT1A), a key

enzyme in FAO.[21][23][24][25][26] This metabolic reprogramming towards FAO induces an

M2-like immunosuppressive phenotype in TAMs, leading to the suppression of anti-tumor

immune responses.[21][27] Additionally, DPP7 has been shown to interact with and stabilize

Glutathione Peroxidase 4 (GPX4), a key regulator of ferroptosis, further contributing to tumor

cell survival.[28]
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DPP7 Signaling in the Tumor Microenvironment
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This technical guide provides a detailed examination of DPP7 expression across human

tissues, offering valuable quantitative data for comparative analysis. The provided experimental

protocols serve as a robust starting point for researchers aiming to detect and quantify DPP7 in

their own studies. Furthermore, the visualization of DPP7's role in key signaling pathways

highlights its importance in both normal physiology and disease, particularly in immunology and

oncology. This comprehensive resource is intended to facilitate further research into the

multifaceted functions of DPP7 and its potential as a therapeutic target.

Need Custom Synthesis?
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References

1. Genotype-Tissue Expression (GTEx) | NIH Common Fund [commonfund.nih.gov]

2. The Genotype-Tissue Expression (GTEx) pilot analysis: Multitissue gene regulation in
humans - PMC [pmc.ncbi.nlm.nih.gov]

3. GTEx Resources at UCSC [genome.ucsc.edu]

4. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

5. ptglab.com [ptglab.com]

6. bgee.org [bgee.org]

7. pax-db.org [pax-db.org]

8. pax-db.org [pax-db.org]

9. Immunohistochemistry(IHC) Protocol [immunohistochemistry.us]

10. A deep proteome and transcriptome abundance atlas of 29 healthy human tissues - PMC
[pmc.ncbi.nlm.nih.gov]

11. Integrated View of Baseline Protein Expression in Human Tissues - PMC
[pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. antibody-creativebiolabs.com [antibody-creativebiolabs.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 17 / 19 Tech Support

https://www.benchchem.com/product/b15564939?utm_src=pdf-custom-synthesis#bc-rfq
https://commonfund.nih.gov/GTEx
https://pmc.ncbi.nlm.nih.gov/articles/PMC4547484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4547484/
https://genome.ucsc.edu/gtex.html
https://www.cellsignal.com/learn-and-support/protocols/protocol-western
https://www.ptglab.com/media/3976/western-blot-protocol-by-proteintech.pdf
https://www.bgee.org/gene/ENSG00000176978
https://pax-db.org/uniprot_redirect/10090-ENSMUSP00000028332
https://pax-db.org/uniprot_redirect/10116-ENSRNOP00000017271
http://www.immunohistochemistry.us/IHC-protocol.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6379049/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6379049/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9990129/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9990129/
https://www.researchgate.net/publication/379964415_Differential_tissue_abundance_of_membrane-bound_drug_metabolizing_enzymes_and_transporter_proteins_by_global_proteomics
https://www.antibody-creativebiolabs.com/protocol-of-immunohistochemistry.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. Intro to Immunohistochemistry (IHC) Staining: Steps & Best Practices
[leicabiosystems.com]

15. bosterbio.com [bosterbio.com]

16. The Principle and Procedure of Western Blot - Creative Proteomics Blog [creative-
proteomics.com]

17. azurebiosystems.com [azurebiosystems.com]

18. bosterbio.com [bosterbio.com]

19. Dipeptidyl Peptidase 2 apoptosis assay determines the B-cell activation stage and
predicts prognosis in chronic lymphocytic leukemia - PMC [pmc.ncbi.nlm.nih.gov]

20. Dipeptidyl peptidase 2 apoptosis assay determines the B-cell activation stage and
predicts prognosis in chronic lymphocytic leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]

21. DPP7 promotes fatty acid β-oxidation in tumor-associated macrophages and determines
immunosuppressive microenvironment in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]

22. DPP7 promotes fatty acid β-oxidation in tumor-associated macrophages and determines
immunosuppressive microenvironment in colorectal cancer - PubMed
[pubmed.ncbi.nlm.nih.gov]

23. CPT1A-mediated Fat Oxidation, Mechanisms, and Therapeutic Potential - PubMed
[pubmed.ncbi.nlm.nih.gov]

24. Carnitine palmitoyltransferase 1 facilitates fatty acid oxidation in a non-cell-autonomous
manner - PMC [pmc.ncbi.nlm.nih.gov]

25. Frontiers | Mitochondrial CPT1A: Insights into structure, function, and basis for drug
development [frontiersin.org]

26. researchgate.net [researchgate.net]

27. researchgate.net [researchgate.net]

28. DPP7 Promotes Colorectal Cancer Progression Through GPX4‐Dependent Suppression
of Disulfidptosis and Immune Evasion - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unveiling the Expression Landscape of DPP7: A
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564939/docs#unveiling-the-expression-landscape-
of-dpp7-a-technical-guide-for-researchers]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 18 / 19 Tech Support

https://www.leicabiosystems.com/knowledge-pathway/immunohistochemistry-an-overview-steps-to-better-ihc-staining/
https://www.leicabiosystems.com/knowledge-pathway/immunohistochemistry-an-overview-steps-to-better-ihc-staining/
https://www.bosterbio.com/protocol-and-troubleshooting/ihc-protocol
https://www.creative-proteomics.com/blog/principle-procedure-western-blot.htm
https://www.creative-proteomics.com/blog/principle-procedure-western-blot.htm
https://azurebiosystems.com/6-steps-to-western-blotting/
https://www.bosterbio.com/protocol-and-troubleshooting/western-blot-protocol
https://pmc.ncbi.nlm.nih.gov/articles/PMC2991601/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2991601/
https://pubmed.ncbi.nlm.nih.gov/20817072/
https://pubmed.ncbi.nlm.nih.gov/20817072/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12594597/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12594597/
https://pubmed.ncbi.nlm.nih.gov/41208881/
https://pubmed.ncbi.nlm.nih.gov/41208881/
https://pubmed.ncbi.nlm.nih.gov/41208881/
https://pubmed.ncbi.nlm.nih.gov/31900483/
https://pubmed.ncbi.nlm.nih.gov/31900483/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11726389/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11726389/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1160440/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1160440/full
https://www.researchgate.net/publication/338389637_CPT1A-mediated_Fat_Oxidation_Mechanisms_and_Therapeutic_Potential
https://www.researchgate.net/publication/396101761_DPP7_promotes_fatty_acid_b-oxidation_in_tumor-associated_macrophages_and_determines_immunosuppressive_microenvironment_in_colorectal_cancer
https://pmc.ncbi.nlm.nih.gov/articles/PMC12203401/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12203401/
https://www.benchchem.com/product/b15564939/docs#unveiling-the-expression-landscape-of-dpp7-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15564939/docs#unveiling-the-expression-landscape-of-dpp7-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15564939/docs#unveiling-the-expression-landscape-of-dpp7-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15564939/docs#unveiling-the-expression-landscape-of-dpp7-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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